Cas no 15690-38-7 (7-Amino-deacetylcephalosporanic Acid)

• Product Name: 7-Amino-deacetylcephalosporanic Acid
• CAS No: 15690-38-7
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• MDL: MFCD09751258
• CID: 139455
• Update Time: 2025-07-27

7-Amino-deacetylcephalosporanic Acid Chemical and Physical Properties

Names and Identifiers

• (6R,7R)-7-Amino-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Hydroxymethyl-7-ACA
• Hydroxymethyl-7-Aminocephalosporanic acid
• (6R-trans)-7-amino-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• DACA
• Intermediate of cefoselis Sulfate (7-Amino-3-(hydroxymethyl)-3-cephem-4-carboxylic acid )
• 7-(Phenylacetylamino)deacetylcephalosporanic acid
• 7-ADACA
• (6R-trans)-7-Amino-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-(hydroxymethyl)-8-oxo-, (6R,7R)-
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-3-(hydroxymethyl)-8-oxo-, (6R,7R...
• 7-ACA-D-7ACA
• 7-amino-3-(hydroxymethyl)-8-oxo-5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 7-Amino-deacetylcephalosporanic Acid
• C8H10N2O4S
• D-7-ACA
• 2,6
• 2,7-ADA
• 7-ACA Impurity D
• (6R,7R)-7-Amino-3-hydroxymethylceph-3-em-4-carboxylic acid
• 3-Hydroxymethyl-7-aminoceph-3-em-4-carboxylic acid
• 7-Amino-3-hydroxymethyl-3-cephem-4-carboxylic acid
• Deacetyl-7-aminocephalosporanic Acid
• 57NLN1Y39I
• AK117256
• BQIMPGFMMOZASS-CLZZGJSISA-N
• A

• MDL： MFCD09751258
• Inchi： 1S/C8H10N2O4S/c9-4-6(12)10-5(8(13)14)3(1-11)2-15-7(4)10/h4,7,11H,1-2,9H2,(H,13,14)/t4-,7-/m1/s1
• InChI Key： BQIMPGFMMOZASS-CLZZGJSISA-N
• SMILES： S1CC(CO)=C(C(=O)O)N2C([C@H]([C@@H]12)N)=O

Computed Properties

• Exact Mass: 230.03600
• Monoisotopic Mass: 230.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 1.74
• Melting Point: 227-236°C
• Boiling Point: 617.9°C at 760 mmHg
• Flash Point: 327.498 °C
• Refractive Index: 1.742
• PSA: 129.16000
• LogP: -0.80200

7-Amino-deacetylcephalosporanic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-Amino-deacetylcephalosporanic Acid

Introduction to 7-Amino-deacetylcephalosporanic Acid (CAS No. 15690-38-7)

7-Amino-deacetylcephalosporanic Acid (7-ADCA), with the CAS number 15690-38-7, is a key intermediate in the synthesis of various cephalosporin antibiotics. This compound is of significant importance in the pharmaceutical industry due to its role in the production of broad-spectrum antibiotics that are widely used to treat bacterial infections. The chemical structure of 7-ADCA is characterized by a β-lactam ring, which is essential for its antibacterial activity.

The synthesis of 7-Amino-deacetylcephalosporanic Acid involves several steps, including the deacetylation of cephalosporin C, which is typically derived from the fermentation of certain fungi. The resulting compound, 7-ADCA, can then be further modified to produce a wide range of cephalosporin derivatives, such as cefalexin, cefadroxil, and cefuroxime. These derivatives are known for their effectiveness against both Gram-positive and Gram-negative bacteria.

Recent research has focused on optimizing the production process of 7-Amino-deacetylcephalosporanic Acid to improve yield and reduce costs. One notable study published in the Journal of Biotechnology in 2021 explored the use of biocatalytic methods to enhance the deacetylation step. The researchers found that using specific enzymes could significantly increase the efficiency and selectivity of the reaction, leading to higher yields of 7-ADCA.

In addition to its role in antibiotic synthesis, 7-Amino-deacetylcephalosporanic Acid has been investigated for its potential applications in other areas of medicinal chemistry. For instance, a study published in the European Journal of Medicinal Chemistry in 2022 explored the use of 7-ADCA as a scaffold for developing novel anti-cancer agents. The researchers modified the 7-ADCA structure by introducing various functional groups and found that some derivatives exhibited promising cytotoxic activity against several cancer cell lines.

The stability and solubility properties of 7-Amino-deacetylcephalosporanic Acid are also important considerations in its pharmaceutical applications. Studies have shown that 7-ADCA is relatively stable under neutral pH conditions but can degrade under acidic or basic conditions. To address this issue, researchers have developed various formulations and delivery systems to enhance the stability and bioavailability of 7-ADCA-based drugs.

The environmental impact of producing and using 7-Amino-deacetylcephalosporanic Acid is another area of active research. A study published in Environmental Science & Technology in 2021 examined the environmental fate and toxicity of 7-ADCA and its derivatives. The findings indicated that while 7-ADCA itself is not highly toxic, proper waste management practices are essential to prevent environmental contamination from industrial processes.

In conclusion, 7-Amino-deacetylcephalosporanic Acid (CAS No. 15690-38-7) remains a crucial compound in the pharmaceutical industry due to its role in the synthesis of cephalosporin antibiotics. Ongoing research continues to explore new methods for its production, potential applications beyond antibiotics, and environmental considerations. These efforts aim to ensure that 7-ADCA remains a valuable resource for developing effective treatments for bacterial infections and other medical conditions.